Cas no 2170217-10-2 (1,2,5-triazaspiro2.4hept-1-ene hydrochloride)

• Product Name: 1,2,5-triazaspiro2.4hept-1-ene hydrochloride
• CAS No: 2170217-10-2
• MF: C₄H₈ClN₃
• MW: 133.579419136047
• CID: 4759611
• PubChem ID: 132256969
• Update Time: 2025-10-31

1,2,5-triazaspiro2.4hept-1-ene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,6-Triazaspiro[2.4]hept-1-ene;hydrochloride
• 1,2,5-triazaspiro2.4hept-1-ene hydrochloride
• AT13401
• SCHEMBL19743898
• 2170217-10-2
• 1,2,5-triazaspiro[2.4]hept-1-ene hydrochloride
• EN300-1704529
• 1,2,5-TRIAZASPIRO[2.4]HEPT-1-ENE HCL

• Inchi： 1S/C4H7N3.ClH/c1-2-5-3-4(1)6-7-4;/h5H,1-3H2;1H
• InChI Key： QVXAGGSQQNYCSU-UHFFFAOYSA-N
• SMILES： Cl.N1CCC2(C1)N=N2

Computed Properties

• Exact Mass: 133.0406750 g/mol
• Monoisotopic Mass: 133.0406750 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.8
• Molecular Weight: 133.58

Additional information on 1,2,5-triazaspiro2.4hept-1-ene hydrochloride

Introduction to 1,2,5-triazaspiro2.4hept-1-ene hydrochloride (CAS No. 2170217-10-2)

1,2,5-triazaspiro2.4hept-1-ene hydrochloride is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its intriguing scaffold and potential biological activities. This spirocyclic heterocyclic molecule belongs to the triaza class, characterized by the presence of three nitrogen atoms arranged in a cyclic framework, which contributes to its distinct chemical properties and reactivity. The hydrochloride salt form enhances its solubility and stability, making it more amenable for various biochemical and pharmacological studies.

The compound’s molecular structure, derived from a spiro arrangement between a triazine ring and a heptene moiety, imparts a high degree of conformational flexibility. This feature is particularly valuable in drug design, as it allows for the exploration of multiple binding modes and interactions with biological targets. The 1,2,5-triazaspiro2.4hept-1-ene hydrochloride framework has been hypothesized to interact with enzymes and receptors through both hydrogen bonding and hydrophobic interactions, depending on the substitution pattern and electronic distribution.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various protein targets with unprecedented accuracy. Simulations suggest that the triazine nitrogen atoms can form stable hydrogen bonds with polar residues in protein active sites, while the spirocyclic core provides a rigid yet adaptable scaffold for optimal binding affinity. These insights have guided synthetic modifications aimed at enhancing potency and selectivity for potential therapeutic applications.

In the realm of medicinal chemistry, the synthesis of 1,2,5-triazaspiro2.4hept-1-ene hydrochloride has been optimized using multi-step organic reactions that emphasize regioselectivity and yield efficiency. The introduction of functional groups at specific positions on the triazine ring has been shown to modulate its pharmacological profile significantly. For instance, electron-withdrawing substituents can increase lipophilicity, facilitating cell membrane penetration, whereas electron-donating groups may enhance binding interactions with acidic or basic residues in biological targets.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Preliminary in vitro studies have indicated that derivatives of 1,2,5-triazaspiro2.4hept-1-ene hydrochloride exhibit inhibitory effects on certain kinases and proteases implicated in inflammatory pathways. The spirocyclic core’s ability to adopt multiple conformations may allow it to mimic natural substrates or allosterically modulate enzyme activity. This dual mechanism of action presents an attractive strategy for developing novel therapeutics that combine efficacy with reduced side effects.

The hydrochloride salt form of this compound has been particularly useful in pharmacokinetic studies due to its improved solubility in aqueous media. This property is critical for formulating oral or injectable medications where bioavailability is a key concern. Additionally, the stability of the hydrochloride salt under various storage conditions ensures that researchers can conduct long-term assays without significant degradation or loss of activity.

Emerging research also highlights the compound’s potential as a building block for more complex molecules. By leveraging its unique structural motifs, chemists have designed libraries of derivatives that explore diverse chemical space while retaining core pharmacophoric elements. High-throughput screening (HTS) campaigns have been employed to identify lead compounds with enhanced biological activity for further optimization.

The role of spirocyclic compounds in drug discovery continues to expand as their structural features offer advantages over traditional acyclic molecules. The rigidity provided by the spiro bond can prevent unwanted conformational changes that might reduce binding affinity or increase metabolic liability. Furthermore, spirocycles often exhibit lower solubility in lipids compared to acyclic analogs but higher solubility in water when appropriately functionalized—making them ideal candidates for prodrugs or targeted delivery systems.

Future directions in the study of 1,2,5-triazaspiro2.4hept-1-ene hydrochloride include exploring its potential as an intermediate in biocatalytic processes or as a ligand for metal complexes that enhance photodynamic therapy applications. The versatility of its nitrogen-rich core allows for coordination with transition metals such as ruthenium or platinum, which are known to exhibit cytotoxic effects against certain cancer cell lines.

The synthesis and characterization of this compound have also contributed to our understanding of triaza-spiro systems as a whole. Researchers are now better equipped to predict how structural modifications will influence biological activity based on computational models and experimental data accumulated over recent years. This knowledge will accelerate the development pipeline for next-generation pharmaceuticals derived from similar scaffolds.

In conclusion,1,2,5-triazaspiro2.4hept-1-ene hydrochloride represents a promising candidate for further exploration in medicinal chemistry due to its unique structural features and demonstrated potential biological activities. Its combination of rigidity from the spirocyclic core with flexibility from functionalizable nitrogen atoms makes it an ideal scaffold for designing novel therapeutics targeting various diseases—particularly those involving enzymatic dysregulation or inflammatory pathways.